10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione

• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 10-amino-1,3,4,10b-tetrahydropyrido[1,2-b]isoindole-2,6-dione
• InChI: InChI=1S/C12H12N2O2/c13-9-3-1-2-8-11(9)10-6-7(15)4-5-14(10)12(8)16/h1-3,10H,4-6,13H2
• InChI Key: ZEEJEVHMEXBFRP-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(CC1=O)C3=C(C2=O)C=CC=C3N

Description

10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione is a synthetically derived heterocyclic compound that belongs to the class of pyrido[2,1-a]isoindole derivatives. This fused, polycyclic structure is of significant interest in medicinal chemistry and chemical biology for constructing novel alkaloid-like scaffolds and polyketide-alkaloid hybrid molecules . Compounds within this structural class have demonstrated potential as key intermediates for the synthesis of complex polycyclic systems with biological relevance . Researchers value this specific amino-substituted derivative for its functionalization potential; the amino group serves as a versatile handle for further chemical modification, enabling the development of targeted chemical probes or libraries for high-throughput screening . The pyrido[2,1-a]isoindole core is known to be a privileged structure in drug discovery, and its derivatives have been investigated for their utility in creating fluorescent materials and biological probes due to their favorable photophysical properties, such as high quantum yields . This product is provided for research purposes only and is intended for use in controlled laboratory environments by qualified scientists. It is not intended for diagnostic, therapeutic, or any other human use. Researchers can leverage this compound to explore new chemical space in the development of bioactive molecules and functional organic materials.

Preparation Methods

Cyclization of Tetrahydroindenopyridine Precursors

A key route involves oxidative ring transformations of 4a-substituted tetrahydroindenopyridines. Ethyl 4-phenyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate undergoes reduction with triethylsilane in trifluoroacetic acid, followed by oxidative rearrangement to yield hexahydropyrido[2,1-a]isoindole derivatives. For example:

• Reaction Conditions :

  • Substrate: Ethyl 4a-methyl-3,4,4a,5-tetrahydro-2H-indeno[1,2-b]pyridine-3-carboxylate

  • Reagents: HCl in ethanol/water

  • Product: Ethyl 1,4-dimethyl-2-phenyl-6-oxo-2,3,4,6-tetrahydropyrido[2,1-a]isoindole-3-carboxylate (yield: 65–70%).

This method highlights the role of acid-mediated C–N bond cleavage and re-cyclization to form the pyrido-isoindole core.

Amination of Brominated Intermediates

Bromination at the C2 position of pyrido[2,1-a]isoindole derivatives, followed by nucleophilic substitution, introduces the amino group. For instance:

• Step 1 : Bromination of 1,3,4,10b-tetrahydropyrido[2,1-a]isoindol-6(2H)-one using N-bromosuccinimide (NBS) yields 2-bromo-1,3,4,10b-tetrahydropyrido[2,1-a]isoindol-6(2H)-one.

• Step 2 : Treatment with aqueous ammonia or benzylamine under Pd-catalyzed coupling conditions introduces the amino group.

  • Key Data :

    • Yield for bromination: 85–90%

    • Yield for amination: 60–75%.

Reductive Amination of Keto Precursors

Reduction of 10-oxo derivatives with ammonia or ammonium acetate in the presence of sodium cyanoborohydride provides the amino functionality. For example:

• Substrate : 10-Oxo-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione

• Reagents : NH₄OAc, NaBH₃CN in methanol

• Yield : 55–65%.

This method avoids harsh conditions, preserving the dione moiety.

Multi-Step Synthesis from Isoindole-1,3-Diones

A patent outlines a process for substituted isoindole-1,3-diones, adaptable for the target compound:

• Step 1 : Condensation of 3-aminopiperidine-2,6-dione with 2-carboxybenzaldehyde derivatives.

• Step 2 : Cyclization using trifluoroacetic acid (TFA) to form the pyrido ring.

• Step 3 : Functionalization via reductive amination or alkylation.

• Optimized Conditions :

  • Cyclization temperature: 80–90°C

  • Yield for cyclization: 70–80%.

Enzymatic Synthesis Using Polyketide Synthases

Biocatalytic methods exploit the substrate flexibility of type III polyketide synthases (PKS). HsPKS1 catalyzes the condensation of 2-carbamoylbenzoyl-CoA with malonyl-CoA to form pyridoisoindole scaffolds. Post-synthetic modifications (e.g., hydrolysis, oxidation) yield the dione and amino groups.

• Key Data :

  • Enzyme: HsPKS1 (pH 6.0, 30°C)

  • Substrate conversion: 6.4–13%.

Comparative Analysis of Methods

Method	Advantages	Limitations	Yield Range
Cyclization	High regioselectivity	Requires acidic conditions	65–70%
Bromination/Amination	Direct functionalization	Multi-step, palladium dependency	60–75%
Reductive Amination	Mild conditions	Low to moderate yields	55–65%
Multi-Step Synthesis	Scalable, adaptable	Complex purification	70–80%
Enzymatic	Eco-friendly, single-step	Low conversion, niche substrates	6–13%

Mechanistic Insights

• Cyclization : Acid-mediated protonation of the C4a–N bond in tetrahydroindenopyridines triggers ring-opening, followed by re-cyclization to form the pyrido[2,1-a]isoindole core.

• Amination : SN2 displacement of bromine in 2-bromo derivatives proceeds via a planar transition state, favoring primary amines.

• Enzymatic Catalysis : HsPKS1’s active site accommodates bulky naphthalene-containing starters, enabling tetracyclic scaffold formation .

Chemical Reactions Analysis

Acid-Catalyzed Rearrangements

Under acidic conditions, the compound undergoes structural rearrangements:

• Protonation and Ring Expansion : Protonation of the pyridine nitrogen in anhydrous H$_2$SO$_4$ or SnCl$_4$ triggers iminium ion formation, enabling hydride transfers or cyclizations. For example, 4a-allylindenopyridine derivatives rearrange to 7,8,9,9a-tetrahydro-4bH-5-aza-dimethanobenzo[a]azulen-10-one under SnCl$_4$ catalysis .

Oxidative Transformations

Exposure to oxygen or oxidizing agents induces ring expansion:

• Oxidative Ring Opening : The trans-diastereomer of ethyl 2-methyl-4-phenyl-5-oxo-tetrahydroindenopyridine-3-carboxylate undergoes oxidative cleavage of the C4a–C9a bond in CHCl$_3$, forming pyrrolo[1,2-b]isoquinoline and pyrido[2,1-a]isoindole derivatives .

Cycloaddition Reactions

The pyrido[2,1-a]isoindole core participates in cycloadditions:

• Diels-Alder Reactions : With maleimides, the compound acts as a diene, forming 7-azabenzonorbornene intermediates. Subsequent rearrangements yield benzo[f]isoindole derivatives .

Dienophile	Product	Conditions	Source
N-p-Tolylmaleimide	Benzo[f]isoindole derivative	Reflux, triethylamine

Functional Group Modifications

The amino group at position 10 enables derivatization:

• Kinase Inhibitor Synthesis : Patent WO2010103240A1 discloses 10-amino derivatives as kinase inhibitors. The amino group is functionalized via nucleophilic substitution or coupling reactions to enhance binding affinity .

Reductive Transformations

Triethylsilane (Et$_3$SiH) in trifluoroacetic acid reduces the dione moiety regioselectively:

• Hydride Transfer : Ethyl 4-phenyl-5-oxo-4,5-dihydroindenopyridine-3-carboxylate is reduced to tetrahydroindenopyridine diastereomers. The trans-isomer undergoes oxidative degradation .

Critical Analysis of Reactivity Trends

• Steric and Electronic Effects : The 4-phenyl group hinders hydride transfer to C2, favoring C4a protonation .

• Acid Sensitivity : Strong acids (e.g., H$_2$SO$_4$) promote ring expansion, while mild acids (e.g., TsOH) facilitate cyclization .

Scientific Research Applications

Biological Activities

The biological evaluation of 10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione has revealed several promising applications:

Anticancer Activity

Research indicates that derivatives of this compound exhibit significant anticancer properties. For instance, studies have shown that modifications to the isoindole structure can enhance cytotoxicity against various cancer cell lines. A notable study demonstrated that certain derivatives induced apoptosis in cancer cells and arrested cell cycle progression .

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity against both Gram-positive and Gram-negative bacteria. In vitro tests revealed that some derivatives possess potent antibacterial effects comparable to established antibiotics . The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of key metabolic pathways.

Antioxidant Effects

The antioxidant potential of this compound has been assessed through various assays. It has been shown to scavenge free radicals effectively, indicating its potential use in formulations aimed at reducing oxidative stress .

Antileishmanial Activity

Recent studies have highlighted the efficacy of certain derivatives against Leishmania tropica, suggesting that these compounds could serve as alternatives to traditional treatments for leishmaniasis . The structure-activity relationship (SAR) analysis indicates that lipophilic properties significantly enhance their antileishmanial activity.

Case Studies

Several case studies illustrate the applications of 10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione:

Study	Focus	Findings
Study 1	Anticancer Screening	Derivatives showed potent growth inhibition in Caco-2 and HCT-116 cell lines; induced apoptosis .
Study 2	Antimicrobial Evaluation	Compounds exhibited significant antibacterial activity against S. aureus and E. coli .
Study 3	Antioxidant Activity	Demonstrated effective free radical scavenging with an IC50 value indicating high potency .

Mechanism of Action

The mechanism of action of 10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to the desired biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional analogs of 10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione include heterocyclic systems with fused pyridine, pyrimidine, or isoindole moieties. Below is a comparative analysis based on synthesis routes, structural features, and reported applications:

Table 1: Comparative Analysis of Selected Heterocyclic Compounds

Compound Name / Structure	Key Features	Synthesis Method	Applications / Notes	References
10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione (CAS: 1353976-71-2)	- Pyrido-isoindole-dione scaffold - Amino group at 10-position - Discontinued commercial product	Not reported in available literature; likely involves multistep cyclization and functionalization	Limited data; potential intermediate for bioactive molecules
9-Substituted-1,3,6,8,9,10-hexahydro-2,7-dithioxopyrido[2,3-d:6,5d']dipyrimidine-4,6-diones	- Pyrido-dipyrimidine core - Thioxo groups at 2 and 7 positions - Aromatic aldehyde-derived substituents	Condensation of 6-amino-2-thioxo-pyrimidine with aromatic aldehydes in acidic methanol	Studied for metal chelation and antimicrobial properties
Pyrazolo[1,5-a]pyrimidines and Thieno[2,3-b]pyridines	- Benzofuran-containing heterocycles - Varied substituents (e.g., hydroxypropenone, dicarbonyl groups)	Reactions with heterocyclic amines, diazonium salts, or formic acid	Broad applications in medicinal chemistry (e.g., kinase inhibitors, antimicrobials)
6-{[1-Arylmethylidene]amino}-2-thioxo-2,3-dihydro-1H-pyrimidine-4-ones	- Thioxo-pyrimidine core - Arylmethylidene amino substituents	Condensation of 6-amino-2-thioxo-pyrimidine with aldehydes	Investigated for antitumor and antiviral activity

Key Structural and Functional Differences:

Core Heterocyclic System: The target compound’s pyrido-isoindole-dione system is distinct from the pyrido-dipyrimidine (e.g., compounds in ) or benzofuran-fused thieno-pyridines (e.g., ). The isoindole moiety may confer unique electronic properties but limits solubility compared to simpler pyrimidines.

Functional Groups: The amino group in 10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione contrasts with thioxo or aryl substituents in analogs like 3a-e (). This difference impacts reactivity: amino groups are more nucleophilic, whereas thioxo groups enhance metal-binding capacity.

Synthetic Accessibility :

• Unlike the well-documented synthesis of pyrazolo-pyrimidines (e.g., via condensation with diazonium salts ), the target compound’s preparation lacks detailed protocols, suggesting synthetic challenges such as regioselectivity or purification issues.

Its discontinued status implies either inferior performance in preliminary screens or unresolved stability issues.

Biological Activity

10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione is a fused heterocyclic compound that has garnered attention for its potential biological activities. This article delves into the compound's pharmacological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C12H12N2O2
• Molecular Weight : 220.24 g/mol
• CAS Number : 1245654-43-6

Antitumor Activity

Research indicates that derivatives of fused heterocycles like 10-amino compounds exhibit significant antitumor properties. In a study evaluating various heterocyclic compounds, one derivative demonstrated an IC50 value of approximately 11.72 µM against multiple tumor cell lines, showcasing its potential as a chemotherapeutic agent .

The biological activity of 10-amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione is primarily attributed to its ability to induce apoptosis in cancer cells. This compound may interact with specific cellular pathways that regulate cell survival and apoptosis . For instance, studies have shown that compounds with similar structures can trigger caspase-dependent apoptosis pathways in various cancer cell lines .

Neuroprotective Effects

Emerging evidence suggests that this compound may also possess neuroprotective properties. It has been implicated in the modulation of neurotransmitter systems and could potentially be beneficial in treating neurodegenerative diseases. For instance, arylsulfonamide derivatives have shown promise in preclinical models of CNS diseases .

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antitumor	Induces apoptosis in multiple cancer cell lines with IC50 ~11.72 µM
Neuroprotective	Modulates neurotransmitter systems; potential for CNS disease treatment
Antimicrobial	Exhibits activity against various bacterial strains

Case Study: Antitumor Efficacy

In a controlled study involving the evaluation of several novel heterocyclic compounds for antitumor activity, the compound was tested against human breast cancer cell lines (MCF-7). The results indicated a significant reduction in cell viability at concentrations as low as 5 µM. Further analysis revealed that the compound activates apoptotic pathways through mitochondrial depolarization and caspase activation .

Q & A

Basic Research Questions

Q. What are the primary structural characterization techniques for 10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione?

• Methodology : Use a combination of NMR spectroscopy (¹H/¹³C) to confirm hydrogen and carbon environments, mass spectrometry (HRMS) for molecular weight validation, and X-ray crystallography for absolute stereochemical determination. Elemental analysis (C, H, N) ensures purity and stoichiometry. For complex heterocyclic systems, IR spectroscopy can identify functional groups like amines (N-H stretching ~3300 cm⁻¹) and carbonyls (C=O ~1700 cm⁻¹) .

Q. What synthetic strategies are effective for preparing this compound?

• Methodology : Multi-step synthesis involving cyclization reactions (e.g., Pfitzinger-type cyclization) or condensation of heterocyclic precursors with amino groups. For example, analogous methods in use trifluoroacetic acid in toluene/acetonitrile to facilitate cyclization of hydrazine derivatives. Optimize reaction conditions (temperature, solvent polarity, catalyst) to enhance yield and reduce byproducts .

Q. How can researchers ensure purity during synthesis?

• Methodology : Employ column chromatography (silica gel, gradient elution) for intermediate purification. For final products, recrystallization using solvents like methanol or ethanol (as in ) removes impurities. Validate purity via HPLC (>95% by area) and melting point analysis .

Advanced Research Questions

Q. What mechanistic insights exist for the formation of the tetrahydropyrido-isoindole scaffold?

• Methodology : Investigate reaction pathways using kinetic studies (e.g., monitoring intermediates via LC-MS) and isotopic labeling (e.g., ¹⁵N-tracing for amino group incorporation). Computational tools like DFT calculations can model transition states and energy barriers for cyclization steps, as seen in related pyrimidine syntheses .

Q. How can structural modifications enhance biological or physicochemical properties?

• Methodology : Perform systematic substitutions at the amino (C10b) or carbonyl (C2/C6) positions. For example, demonstrates the impact of aryl/thiophene substituents on electronic and steric profiles. Use SAR studies to correlate modifications with solubility, bioavailability, or target binding (e.g., via SPR or enzyme inhibition assays) .

Q. How to resolve contradictions in reported biological activity data?

• Methodology : Replicate assays under standardized conditions (pH, temperature, cell lines). Cross-validate using orthogonal techniques (e.g., microscale thermophoresis vs. ITC for binding affinity). Assess batch-to-batch variability in compound purity via NMR and HPLC, as impurities (e.g., unreacted intermediates) may skew results .

Data Analysis & Experimental Design

Q. What computational tools are suitable for predicting the compound’s reactivity?

• Methodology : Apply molecular docking (AutoDock, Schrödinger) to study interactions with biological targets. Use QSAR models to predict physicochemical properties (logP, pKa) and MD simulations to assess conformational stability in solution .

Q. How to optimize reaction conditions for scalability?

• Methodology : Use Design of Experiments (DoE) to evaluate variables (catalyst loading, solvent ratio). For example, ’s use of mixed solvents (toluene/acetonitrile) balances polarity and reactivity. Monitor reaction progress via in-situ FTIR or Raman spectroscopy to minimize side reactions .